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Phenkapton Fact Sheet

The table below summarizes the core identification and properties of Phenkapton from available data [1].

Property Description
IUPAC Name S-{[(2,5-dichlorophenyl)sulfanyllmethyl} O,O-diethyl phosphorodithioate [1]
CAS RN 2275-14-1 [1]

Chemical Formula

Pesticide Type

Mode of Action

Regulatory Status

Physical State

C11H15Cl202PSs3 [1]

Insecticide; Acaricide [1]

Acetylcholinesterase (AchE) inhibitor [1]

Obsolete; not approved in the EU [1]

Liquid [1]

Key Physicochemical & Environmental Fate Data
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Understanding these properties is fundamental for anticipating analysis behavior and environmental

persistence [1].

Parameter

Value

Significance | Implication

Water Solubility

Log P (Partition
Coefficient)

Mammalian Acute

Oral LDso

Bio-concentration
Factor (BCF)

Status

0.044 mg/L @ 20°C, pH 7 [1]

5.84 [1]

44 mg/kg [1]

Data not available in search results, but
high BCF is anticipated based on log P.

Classified as a "Forever Chemical" due to

high aquatic toxicity and potential for
bioaccumulation [1].

Very low; indicates high potential
for adsorption to soil and
sediment.

High; strongly lipophilic, indicating
high potential for

bioaccumulation.

High toxicity.

Persistent and hazardous in the
environment.

Analytical Standards & Residue Analysis

For accurate residue analysis in food and environmental samples, high-purity reference materials are

available [2].

e Supplier: HPC Standards GmbH [2].
e Common Formats: Solutions in acetonitrile at various concentrations (e.g., 10.0 pg/ml, 100 pg/ml)

[2].

e Certification: ISO 17034 Certified Reference Materials are available [2].

Primary Analysis Challenges & Troubleshooting

Given the data, researchers should be prepared for the following challenges:
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¢ Challenge 1: Low Water Solubility and Adsorption

o Issue: The very low water solubility and high Log P mean Phenkapton will readily bind to
glassware, vial walls, and filtration apparatus, leading to low analytical recovery rates [1].
o Troubleshooting Guide:
= Step 1: Use silanized glassware to minimize active surfaces.
= Step 2: For sample preparation, ensure the solvent is strong enough to desorb the
analyte (e.g., use acetonitrile or methanol).
= Step 3: Avoid or carefully validate any filtration steps; consider centrifugation as an
alternative.

e Challenge 2: Lack of Modern Degradation Data

o Issue: As an obsolete compound, specific, well-documented degradation pathways and
products in peer-reviewed literature are scarce [1].
o Troubleshooting Guide:
= Step 1: Infer potential degradation pathways based on its chemical class. As an
organothiophosphate and given the phenyl-thioether structure, oxidation of the P=S bond
and cleavage of the S-CH2 bond are plausible initial degradation steps.
= Step 2: Employ non-targeted analysis techniques like LC-HRMS (Liquid
Chromatography-High Resolution Mass Spectrometry) to screen for unknown
transformation products.
= Step 3: Monitor for ions corresponding to potential breakdown products, such as those
resulting from oxidative desulfuration or dealkylation.

Experimental Workflow for Analysis

The diagram below outlines a generalized workflow for analyzing Phenkapton and identifying its unknown

degradation products.
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Phenkapton Analysis Workflow

Sample Collection
(Soil, Water, Tissue)

Extraction
(Strong Organic Solvent)

Clean-up
(SPE, Centrifugation)

Target Quantification Non-Target Screening
(Known Phenkapton) (HRMS for Unknowns)
Data Analysis &

Product Identification

l

Reporting
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtrz]attaezo’ CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://sitem.herts.ac.uk/aeru/iupac/Reports/1274.htm
https://www.hpc-standards.com/productgroups/phenkapton__316/
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s576430?utm_src=pdf-bulk
https://www.smolecule.com/products/s576430?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

